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Introduction

4-Phenylpentan-2-ol is a secondary alcohol containing a phenyl substituent, a structural motif
of interest in the fields of organic synthesis, medicinal chemistry, and fragrance science.[1] Its
chemical structure lends itself to a variety of chemical transformations, making it a versatile
building block for the synthesis of more complex molecules.[1] This technical guide provides a
comprehensive review of the available research on 4-phenylpentan-2-ol, including its
chemical and physical properties, synthesis methodologies, and a prospective look at its
potential biological activities based on related compounds. All quantitative data is summarized
in structured tables, and detailed experimental protocols for key synthetic methods are
provided. Additionally, logical workflows and a hypothetical signaling pathway are visualized
using diagrams.

Chemical and Physical Properties

The chemical and physical properties of 4-phenylpentan-2-ol are crucial for its application in
research and synthesis. While experimentally determined data is limited in the public domain, a
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combination of information from various sources, including computed properties, provides a

useful profile of this compound.

Property Value Source
Molecular Formula C11H160 [11[2][3][4]
Molecular Weight 164.24 g/mol [11[2][5]
CAS Number 77614-49-4 [11[3][4][6]
IUPAC Name 4-phenylpentan-2-ol [2]
Colorless to pale yellow liquid
Appearance (inferred for related [7]
compounds)
High boiling point (inferred for
Boiling Point J 9 point ( [7]
related compounds)
Soluble in organic solvents;
N limited solubility in water
Solubility ) [7]
(inferred for related
compounds)
Computed Physicochemical Properties
Property Value Source
XLogP3 2.6 [2][3]
Hydrogen Bond Donor Count 1 [2][3]
Hydrogen Bond Acceptor
1 [2][3]
Count
Rotatable Bond Count 3 [2][3]

Exact Mass

164.120115 g/mol

[2](3]

Topological Polar Surface Area
(TPSA)

20.2 A2

[2](5]
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Spectral Data (Predicted and for Stereoisomers)

Data Type

Key Features

Source

1H NMR (Predicted)

Phenyl H: ~7.28 - 7.15 ppm
(Multiplet); CH-OH: ~3.8 ppm
(Multiplet); CH-Ph: ~2.7 ppm
(Multiplet); CHz2: ~1.7 ppm
(Multiplet); CHs (next to OH):
~1.2 ppm (Doublet); CHs (next
to Ph): ~1.2 ppm (Doublet)

[1]

13C NMR (for (2R,4S)-isomer)

A spectrum is available but
requires an account to view
the full data.

[8]19]

Mass Spectrum (GC-MS of
(2S,4S)-isomer)

Molecular lon (M+): m/z 164.
Key fragments can be inferred
from the fragmentation of
benzylic alcohols, which often
involve loss of water (M-18),

and a-cleavage.

[10]

Infrared (IR) Spectrum

Expected absorptions for a
secondary alcohol: Broad O-H
stretch around 3500-3200

cm~1; C-O stretch between

1150-1075 cm~1. Aromatic C-H

stretch above 3000 cm~! and
C=C stretches in the 1600-

1450 cm~1 region.

[71011][12]

Synthesis of 4-Phenylpentan-2-ol

The synthesis of 4-phenylpentan-2-ol can be achieved through two primary routes: the

reduction of the corresponding ketone, 4-phenylpentan-2-one, and the Grignard reaction.

Reduction of 4-Phenylpentan-2-one
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This method involves the reduction of the carbonyl group of 4-phenylpentan-2-one to a
hydroxyl group using a reducing agent such as sodium borohydride (NaBHa).

Experimental Protocol: Reduction of 4-Phenylpentan-2-one with Sodium Borohydride
Materials:

e 4-Phenylpentan-2-one

e Sodium borohydride (NaBHa)

e Methanol (or Ethanol)

o Deionized water

o Diethyl ether (or other suitable extraction solvent)

o Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)

e Hydrochloric acid (HCI), dilute solution

Procedure:

» Dissolution: In a round-bottom flask, dissolve 4-phenylpentan-2-one (1 equivalent) in
methanol or ethanol. Cool the solution in an ice bath.

e Reduction: Slowly add sodium borohydride (a slight excess, e.g., 1.1 equivalents) to the
cooled solution in portions. The reaction may be exothermic.[13]

» Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC) by observing the
disappearance of the starting ketone.

e Quenching: After the reaction is complete (typically 30-60 minutes), carefully add deionized
water to quench the excess NaBHa. A dilute solution of HCI can then be added to neutralize
the mixture.
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o Extraction: Transfer the mixture to a separatory funnel and extract the product with diethyl
ether (3 x volume of the aqueous layer).

» Washing: Wash the combined organic layers with deionized water and then with brine to
remove any remaining inorganic impurities.

» Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

o Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure
using a rotary evaporator.

 Purification: The crude product can be purified by fractional distillation under reduced
pressure or by column chromatography on silica gel.[14][15][16]

Grignard Synthesis

This classic carbon-carbon bond-forming reaction can be used to synthesize 4-phenylpentan-
2-ol from appropriate starting materials. One possible route involves the reaction of
benzaldehyde with isopropylmagnesium bromide.

Experimental Protocol: Grignard Synthesis of 4-Phenylpentan-2-ol

Materials:

Magnesium turnings

Anhydrous diethyl ether

2-Bromopropane (isopropyl bromide)

Benzaldehyde

Saturated aqueous ammonium chloride (NH4ClI) solution

Anhydrous magnesium sulfate (MgSOa)

Procedure:

e Preparation of Grignard Reagent:
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o In an oven-dried, three-necked round-bottom flask equipped with a reflux condenser, a
dropping funnel, and a magnetic stirrer, place magnesium turnings.

o Add a small amount of anhydrous diethyl ether to cover the magnesium.

o Add a solution of 2-bromopropane (1 equivalent) in anhydrous diethyl ether to the
dropping funnel.

o Add a small portion of the 2-bromopropane solution to the flask. The reaction may need to
be initiated by gentle warming or the addition of a small crystal of iodine.

o Once the reaction starts (indicated by bubbling and a cloudy appearance), add the
remaining 2-bromopropane solution dropwise at a rate that maintains a gentle reflux.[17]
[18]

o After the addition is complete, continue to stir the mixture until most of the magnesium has
reacted.

o Reaction with Benzaldehyde:

[e]

Cool the Grignard reagent solution in an ice bath.

o Add a solution of benzaldehyde (1 equivalent) in anhydrous diethyl ether to the dropping
funnel.

o Add the benzaldehyde solution dropwise to the cooled Grignard reagent with vigorous
stirring.[19]

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for an additional 1-2 hours.

o Workup:

o Cool the reaction mixture in an ice bath and slowly add a saturated aqueous solution of
ammonium chloride to quench the reaction.

o Transfer the mixture to a separatory funnel.
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o Extract the aqueous layer with diethyl ether.
o Combine the organic layers and wash with brine.
e Drying and Purification:
o Dry the organic layer over anhydrous magnesium sulfate.
o Filter and evaporate the solvent to obtain the crude product.

o Purify the crude 4-phenylpentan-2-ol by fractional distillation under reduced pressure or
column chromatography.[14][15][16]

Grignard Synthesis
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Figure 1: Synthetic workflows for 4-phenylpentan-2-ol.

Potential Biological Activities (Based on Related
Compounds)

Direct research on the biological activity of 4-phenylpentan-2-ol is not readily available in the
public domain. However, based on its structural similarity to other aromatic alcohols and
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fragrance compounds, several potential biological activities can be hypothesized.

Antimicrobial Activity

Many aromatic alcohols and essential oil components exhibit antimicrobial properties.[20][21]
The mechanism of action is often attributed to the disruption of the bacterial cell membrane.[20]
The lipophilic phenyl and pentyl groups of 4-phenylpentan-2-ol could facilitate its insertion into
the lipid bilayer of bacterial membranes, leading to increased membrane fluidity, leakage of
intracellular components, and ultimately, cell death.

Hypothetical Experimental Protocol: Antimicrobial Susceptibility Testing
Method: Broth microdilution method to determine the Minimum Inhibitory Concentration (MIC).

Materials:

4-Phenylpentan-2-ol

Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

Mueller-Hinton Broth (MHB)

96-well microtiter plates

Dimethyl sulfoxide (DMSO) for stock solution preparation
Procedure:
e Stock Solution: Prepare a stock solution of 4-phenylpentan-2-ol in DMSO.

o Serial Dilutions: Perform two-fold serial dilutions of the stock solution in MHB in a 96-well
plate.

 Inoculation: Inoculate each well with a standardized bacterial suspension.
e Incubation: Incubate the plates at 37°C for 18-24 hours.

o MIC Determination: The MIC is the lowest concentration of the compound that visibly inhibits
bacterial growth.
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Cytotoxicity

As a fragrance ingredient, it is important to assess the potential cytotoxicity of 4-phenylpentan-
2-ol. Many fragrance compounds are evaluated for their cytotoxic effects on various cell lines.
[8] The mechanism of cytotoxicity for aromatic compounds can be diverse, sometimes involving
the induction of oxidative stress and apoptosis.

Hypothetical Experimental Protocol: MTT Assay for Cytotoxicity

Method: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to assess
cell viability.

Materials:

Human cell lines (e.g., HaCaT keratinocytes, HepG2 liver cells)

Complete cell culture medium

4-Phenylpentan-2-ol

MTT solution

DMSO

Procedure:

o Cell Seeding: Seed cells in a 96-well plate and allow them to adhere overnight.

o Treatment: Treat the cells with various concentrations of 4-phenylpentan-2-ol for 24 or 48
hours.

o MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the
formation of formazan crystals.

e Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

o Absorbance Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm)
using a microplate reader.
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» Data Analysis: Calculate the percentage of cell viability relative to the untreated control and
determine the ICso value (the concentration that causes 50% inhibition of cell viability).[8]
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Figure 2: Workflow for antimicrobial susceptibility testing.
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Figure 3: Workflow for cytotoxicity (MTT) assay.
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Hypothetical Signaling Pathway of Cytotoxicity

Based on the known mechanisms of cytotoxicity for some aromatic compounds, a hypothetical
signaling pathway for 4-phenylpentan-2-ol-induced cytotoxicity could involve the induction of
oxidative stress, leading to the activation of mitogen-activated protein kinase (MAPK) pathways
and ultimately apoptosis. Polycyclic aromatic hydrocarbons have been shown to activate

oxidative and electrophilic signaling pathways.[22]

Cell

4-Phenylpentan-2-ol

Increased ROS
(Oxidative Stress)

Activates

MAPK Activation
(e.g., INK, p38)

Apoptosis

Click to download full resolution via product page
Figure 4: Hypothetical signaling pathway for cytotoxicity.

Conclusion

4-Phenylpentan-2-ol is a versatile chemical intermediate with potential applications in various
fields. This guide has summarized its known chemical and physical properties, provided
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detailed protocols for its synthesis, and explored its potential biological activities based on the
current understanding of related compounds. While there is a clear need for further
experimental investigation into the biological effects and mechanistic pathways of 4-
phenylpentan-2-ol, this document serves as a foundational resource for researchers and
professionals in drug development and related scientific disciplines. The provided experimental
workflows and hypothetical signaling pathway offer a starting point for future research
endeavors into this interesting molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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